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Compound of Interest

Compound Name: (2-Phenylphenyl) benzoate
CAS No.: 5449-49-0
Cat. No.: B3053565

Get Quote

Chemical Identity & Nomenclature

2-Benzoyloxybiphenyl is the benzoate ester of 2-phenylphenol. It serves as a critical substrate

in mechanistic organic chemistry, particularly in the study of intramolecular rearrangements
(e.g., Fries rearrangement) and as a stabilizer precursor in polymer chemistry.

Core Identifiers
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Identifier Type

Value

Chemical Name

2-Benzoyloxybiphenyl

Systematic Name

[1,1-Biphenyl]-2-yl benzoate

CAS Registry Number 5449-49-0

Molecular Formula C19H1402

Molecular Weight 274.32 g/mol

SMILES 0O=C(Oclcccecl-c2ccecec2)c3ceccc3
INChl=1S/C19H1402/c20-19(15-9-5-2-6-10-

InChl 15)21-18-14-8-4-12-17(18)16-11-3-1-7-13-
16/h1-14H

InChlKey UEVPPUDQJRWOLT-UHFFFAOYSA-N

Synonyms

e (2-Phenylphenyl) benzoate

e Biphenyl-2-yl benzoate

o 2-Biphenylyl benzoate[1][2][3][4]
e 0-Phenylphenyl benzoate

e Benzoic acid, 2-biphenylyl ester

Physicochemical Properties

Understanding the physical state and solubility is essential for isolation and purification

protocols.
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Property

Description

Physical State

Crystalline Solid (typically white to off-white

needles)

Approx. 60—65 °C (Consistent with analogous

phenyl benzoates; Note: Some databases

Melting Point ) ) )
erroneously cite >200°C, likely referring to the
acid precursor)

Boiling Point ~470 °C (Predicted at 760 mmHg)

Insoluble: WaterSoluble: Chloroform,

Solubility Dichloromethane, Ethyl Acetate, Hot Ethanol,
Toluene
Susceptible to hydrolysis under strong

Reactivity basic/acidic conditions; undergoes Fries

rearrangement with Lewis acids.

Synthesis

Protocol

The synthesis of 2-benzoyloxybiphenyl is classically achieved via the Schotten-Baumann

reaction, utilizing 2-phenylphenol and benzoyl chloride under basic conditions. This method

ensures high yield by neutralizing the HCI byproduct immediately.

Reaction Pathway

The following diagram illustrates the esterification mechanism and the subsequent potential

rearrangement.

2-Phenylphenol
(C12H100)

Nucleophilic Attack

Benzoyl Chloride
(C7H5CIO)

—_———————

Base Catalyst
(NaOH or Pyridine)
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Figure 1: Schotten-Baumann synthesis pathway for 2-benzoyloxybiphenyl.

Experimental Procedure (Standard Protocol)

Safety Note: Benzoyl chloride is a lachrymator and corrosive. Perform all operations in a fume
hood.

e Preparation: Dissolve 10 mmol of 2-phenylphenol in 15 mL of 10% aqueous NaOH solution
in a 50 mL Erlenmeyer flask. Ensure complete dissolution (formation of sodium 2-
phenylphenoxide).

e Addition: Cool the solution to 0-5 °C in an ice bath. Add 12 mmol (slight excess) of benzoyl
chloride dropwise over 10 minutes with vigorous stirring.

o Why? Vigorous stirring is crucial because the reaction is biphasic (organic chloride vs.
agueous phenoxide).

e Reaction: Remove the ice bath and continue stirring at room temperature for 30-60 minutes.
The mixture should remain alkaline (check pH); add more NaOH if necessary to prevent
hydrolysis of the product.

« |solation: A solid precipitate (the ester) will form.

e Purification:

o

Filter the solid under vacuum.[5]

[¢]

Wash with cold water (to remove NaCl and excess base).

Wash with cold 5% NaHCOs (to remove traces of benzoic acid).

o

[e]

Recrystallization: Recrystallize from hot ethanol to obtain pure white needles.

Analytical Characterization

To validate the identity of the synthesized compound, use the following spectroscopic markers.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3053565/docs?utm_src=pdf-body-img#2-benzoyloxybiphenyl-a-technical-guide-to-identifiers-synthesis-and-applications
https://www.scribd.com/document/774185450/Synthesis-of-Phenyl-Benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Infrared Spectroscopy (FT-IR)

e Carbonyl (C=0) Stretch: Strong absorption at 1730-1745 cm~1. This confirms the ester
linkage.

e C-O Stretch: Strong bands in the 1200-1270 cm~1 region.[6]

e Absence of O-H: Lack of the broad hydroxyl band (~3300 cm~?) present in the starting 2-
phenylphenol.

Nuclear Magnetic Resonance (*H-NMR)
e Solvent: CDCIs

o Profile: The spectrum will show a complex set of multiplets in the aromatic region (6 7.1 — 8.2
ppm) corresponding to the 14 aromatic protons.

» Key Distinction: The absence of the phenolic proton signal (typically a broad singlet around
5.0-6.0 ppm, depending on concentration) confirms esterification.

Applications & Reactivity
Fries Rearrangement Substrate

2-Benzoyloxybiphenyl is a classic substrate for the Fries Rearrangement. When treated with
Lewis acids (e.g., AlCI3) at elevated temperatures, it rearranges to form hydroxy-biphenylyl
phenyl ketones. This is a primary route for synthesizing acyl-substituted biphenyls used in UV
absorbers.
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Figure 2: Divergent pathways in the Fries rearrangement of 2-benzoyloxybiphenyl.

Metabolic Probe

Derivatives of phenyl benzoates are often used to study hydrolytic enzymes (esterases) in
metabolic pathways, serving as model compounds for more complex drug metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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